Cas no 1207003-13-1 (3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea)

• Product Name: 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea
• CAS No: 1207003-13-1
• MF: C₁₈H₁₇F₂N₃O₂
• MW: 345.343291044235
• CID: 6130181
• PubChem ID: 45504632
• Update Time: 2025-06-12

3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea
• 1-(2,6-difluorophenyl)-3-[4-(2-oxopiperidin-1-yl)phenyl]urea
• 1207003-13-1
• F5833-6211
• AKOS024521380
• VU0522947-1
• 1-(2,6-difluorophenyl)-3-(4-(2-oxopiperidin-1-yl)phenyl)urea
• 3-(2,6-difluorophenyl)-1-[4-(2-oxopiperidin-1-yl)phenyl]urea

• Inchi： 1S/C18H17F2N3O2/c19-14-4-3-5-15(20)17(14)22-18(25)21-12-7-9-13(10-8-12)23-11-2-1-6-16(23)24/h3-5,7-10H,1-2,6,11H2,(H2,21,22,25)
• InChI Key： JKDXXSRCMNOCSO-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NC1=CC=C(N2CCCCC2=O)C=C1)=O

Computed Properties

• Exact Mass: 345.12888312g/mol
• Monoisotopic Mass: 345.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea

Introduction to 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea (CAS No. 1207003-13-1)

3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea, identified by its CAS number 1207003-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of 2,6-difluorophenyl and 2-oxopiperidin-1-yl moieties, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The 2,6-difluorophenyl group introduces fluorine atoms at the ortho positions of a phenyl ring, which can enhance the metabolic stability and binding affinity of the molecule. Fluorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor interactions, making them valuable in the development of novel therapeutic agents. In contrast, the 2-oxopiperidin-1-yl moiety contributes to the compound's heterocyclic framework, which is a common structural motif in bioactive molecules. Piperidine derivatives are known for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds, suggesting that this compound may exhibit similar pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with high precision. The combination of fluorinated phenyl and piperidine groups in 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea suggests potential activity against enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) or proteases. These enzymes are key mediators of pain and inflammation, making this compound a candidate for developing anti-inflammatory or analgesic drugs.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate inhibitory activity against certain inflammatory enzymes, although further optimization is required to enhance its potency and selectivity. The urea linkage in the molecule also plays a crucial role in modulating biological activity by forming hydrogen bonds with polar residues in protein targets. This feature is particularly important for designing molecules with improved pharmacokinetic properties.

The synthesis of 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications to fine-tune its biological activity.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), represent significant healthcare challenges worldwide. The ability of 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea to modulate inflammatory pathways suggests that it could serve as a lead compound for developing novel therapeutics targeting these conditions. Additionally, its structural similarity to known drugs may facilitate rapid translation from preclinical studies to clinical trials.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines is accelerating the identification of promising candidates like 3-(2,6-difluorophenyl)-1-4-(2-oxopiperidin-1-yl)phenylurea. Machine learning algorithms can predict molecular properties and optimize synthetic routes based on large datasets of bioactive compounds. This approach not only reduces experimental costs but also enhances the efficiency of hit identification and lead optimization processes.

The safety profile of this compound is another critical consideration during its development. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential side effects. While no significant adverse effects were observed at moderate doses, further long-term studies are necessary to evaluate its chronic toxicity and potential drug-drug interactions. These assessments are essential for ensuring that the compound is safe for human use if it progresses to clinical development.

The future prospects for 3-(2,6-difluorophenyl)-1-4-(2-octopiperidinil)phenilureia (CAS No 120700313) are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action at a molecular level and identify new targets for intervention. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from preclinical development to market approval.

In conclusion,3-(2，6diflurofenil)-14(20xopiperidiun 11yI fenilureia(CAS NO: 120700313) represents an innovative approach in medicinal chemistry with potential implications for treating various diseases。 Its structural design， synthetic accessibility，and pharmacological profile make it an attractive candidate for further exploration。 As scientific understanding continues to evolve，this compound may play a pivotal role in shaping future therapeutic strategies。